Cas no 2229638-71-3 (2-amino-2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol)

• Product Name: 2-amino-2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol
• CAS No: 2229638-71-3
• MF: C₆H₁₃N₅O
• MW: 171.200320005417
• CID: 6529651
• PubChem ID: 165688823
• Update Time: 2025-06-11

2-amino-2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol
• 2229638-71-3
• EN300-1733250

• Inchi： 1S/C6H13N5O/c1-6(7,4-12)2-3-11-5-8-9-10-11/h5,12H,2-4,7H2,1H3
• InChI Key： HVEACIYUUMTOMQ-UHFFFAOYSA-N
• SMILES： OCC(C)(CCN1C=NN=N1)N

Computed Properties

• Exact Mass: 171.11201006g/mol
• Monoisotopic Mass: 171.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 89.8Ų

Additional information on 2-amino-2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol

Introduction to 2-amino-2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol (CAS No. 2229638-71-3)

2-amino-2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol, identified by its CAS number 2229638-71-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a tetrazole moiety linked to a butane backbone with amino and methyl substituents, exhibits a unique structural framework that positions it as a versatile intermediate in the development of novel therapeutic agents. The presence of the tetrazole ring, known for its pharmacological properties, alongside the amine and hydroxyl functional groups, makes this compound a promising candidate for further exploration in drug discovery.

The structural motif of 2-amino-2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol is particularly noteworthy due to its potential biological activity. Tetrazole derivatives have been extensively studied for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The butane backbone provides a stable scaffold that can be further modified to enhance binding affinity or metabolic stability. This combination of features makes the compound an attractive scaffold for medicinal chemists seeking to develop new molecules with therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. Studies suggest that the tetrazole ring can engage in hydrogen bonding and π-stacking interactions with protein surfaces, which may be critical for drug-receptor binding. Additionally, the amine and hydroxyl groups offer opportunities for further derivatization, allowing chemists to fine-tune the pharmacokinetic properties of the molecule. These insights are derived from cutting-edge computational methods that simulate molecular dynamics and binding affinities, providing a robust foundation for experimental validation.

In the realm of drug discovery, 2-amino-2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol has been explored as a precursor for more complex scaffolds. The tetrazole moiety is particularly valuable due to its ability to act as a bioisostere for other heterocyclic systems, such as pyrazoles or triazoles. This flexibility allows medicinal chemists to explore multiple structural variations while maintaining core pharmacophoric elements. For instance, recent studies have demonstrated that derivatives of this compound exhibit promising activity against certain enzymatic targets relevant to inflammatory diseases. These findings highlight the compound's potential as a lead molecule in the development of novel therapeutics.

The synthesis of 2-amino-2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol presents an interesting challenge due to the sensitivity of the tetrazole ring. However, modern synthetic methodologies have significantly improved the efficiency and yield of tetrazole-based compounds. Techniques such as transition-metal-catalyzed coupling reactions and microwave-assisted synthesis have enabled researchers to construct complex molecules more rapidly and reliably. These advancements are crucial for streamlining the drug discovery process and reducing time-to-market for new pharmaceuticals.

From a biochemical perspective, the amine and hydroxyl groups in 2-amino-2-methyl-4-(1H-1,2,3,4-tetrazol-1-y)butan-l -ol are key functional sites that can interact with biological systems in multiple ways. The amine group can participate in hydrogen bonding networks within protein active sites or serve as a ligand for metal ions involved in enzymatic catalysis. The hydroxyl group provides an additional site for hydrogen bonding and can influence solubility and metabolic stability. These interactions are critical for determining the compound's efficacy and safety profile in vivo.

The tetrazole ring itself is known for its ability to undergo various chemical transformations that can be exploited in drug design. For example, nucleophilic substitution reactions at the tetrazole nitrogen atoms allow for the introduction of diverse substituents that can modulate biological activity. This chemical versatility makes 2-amino--2-methyl--4-(lH-l ,23,-tetr azo l-l -yI)butan-l -01 a valuable building block for synthetic chemists seeking to develop novel drug candidates.

In conclusion, 22 amino 22 methyl 44 (lH l ,23,-tetr az01 -l -yI )butan l -01 (CAS No . 222963871 -3 ) is a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination of functional groups and bioactive moieties positions it as an excellent candidate for further exploration in drug discovery . With ongoing advancements in synthetic chemistry , molecular modeling , and computational biology , this compound is poised to play a crucial role in the development of next-generation therapeutic agents .